Cas no 900006-22-6 (N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide
• CAS No: 900006-22-6
• MF: C₂₄H₃₂N₄O₄
• MW: 440.535285949707
• CID: 5493388
• PubChem ID: 16803893
• Update Time: 2025-10-29

N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2762-0271
• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(2-ethoxyphenyl)oxamide
• AKOS024678378
• N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(2-ethoxyphenyl)oxalamide
• 900006-22-6
• N'-{2-[4-(dimethylamino)phenyl]-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide
• N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide

• Inchi： 1S/C24H32N4O4/c1-4-32-22-8-6-5-7-20(22)26-24(30)23(29)25-17-21(28-13-15-31-16-14-28)18-9-11-19(12-10-18)27(2)3/h5-12,21H,4,13-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： WEZCPVXZACRHST-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(=CC=1)N(C)C)CNC(C(NC1C=CC=CC=1OCC)=O)=O

Computed Properties

• Exact Mass: 440.24235551g/mol
• Monoisotopic Mass: 440.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide

Comprehensive Overview of N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide (CAS No. 900006-22-6)

The compound N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide, identified by its CAS No. 900006-22-6, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications in targeting specific biological pathways. Researchers are particularly interested in its dimethylamino and morpholin-4-yl functional groups, which are known to enhance bioavailability and binding affinity to target proteins. The presence of an ethoxyphenyl moiety further contributes to its stability and solubility, making it a promising candidate for further development.

In recent years, the demand for novel compounds like N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide has surged, driven by advancements in high-throughput screening and computational drug design. Scientists are increasingly leveraging AI-driven molecular modeling to predict the compound's interactions with biological targets, a topic frequently searched in academic and industrial circles. The compound's CAS No. 900006-22-6 is often referenced in patents and research papers, highlighting its relevance in pharmaceutical innovation.

One of the most discussed aspects of this compound is its potential role in addressing neurodegenerative diseases. The dimethylamino and morpholin-4-yl groups are structurally similar to motifs found in drugs targeting the central nervous system. This has led to speculation about its efficacy in modulating neurotransmitter receptors or enzyme inhibitors. Such applications align with current trends in precision medicine, where tailored therapies are developed for specific patient populations.

From a synthetic chemistry perspective, the preparation of N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide involves multi-step reactions, often requiring catalysts and protective groups to achieve high yields. The ethanediamide backbone serves as a versatile scaffold for further derivatization, a feature highly valued in combinatorial chemistry. Researchers are also exploring its potential as a fluorescence probe due to its aromatic components, which could be useful in bioimaging applications.

The compound's physicochemical properties, such as logP and pKa, are critical for understanding its behavior in biological systems. These parameters are frequently analyzed using HPLC and mass spectrometry, techniques commonly searched by analytical chemists. Additionally, its thermal stability and crystalline structure have been subjects of X-ray diffraction studies, providing insights into its solid-state characteristics.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 900006-22-6 to minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing. The compound's potential as a biodegradable intermediate is also under investigation, reflecting the growing emphasis on sustainable practices in the chemical industry.

As the scientific community continues to explore the applications of N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide, its CAS No. 900006-22-6 remains a key identifier in databases and regulatory filings. The compound's versatility and potential across multiple domains make it a subject of enduring interest, ensuring its place in the forefront of chemical research and drug development.